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Compound of Interest

Compound Name: Methyl 4-hydroxydecanoate

Cat. No.: B15278702

An In-depth Technical Guide to Methyl 4-
hydroxydecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-hydroxydecanoate is a medium-chain fatty acid methyl ester belonging to the class
of y-hydroxy fatty acids. While specific experimental data for this compound is limited in publicly
accessible literature, this guide provides a comprehensive overview of its predicted physical
and chemical properties, along with generalized experimental protocols for its synthesis and
analysis based on established methods for similar compounds. Furthermore, potential
biological roles are discussed in the context of related hydroxy fatty acids.

Physical and Chemical Properties

Due to the scarcity of direct experimental data for Methyl 4-hydroxydecanoate, the following
table summarizes predicted physicochemical properties. These values are derived from
computational models for the closely related compound, methyl 4-hydroxyhexanoate, and
should be considered as estimates.
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Property Predicted Value Unit Source
Molecular Formula C11H2203
Molecular Weight 202.29 g/mol
Standard Gibbs Free
) -365.12 (for methyl 4-
Energy of Formation kJ/mol [1]
hydroxyhexanoate)
(AfG®)
Enthalpy of Formation
-590.12 (for methyl 4-
at Standard kJ/mol [1]
N hydroxyhexanoate)
Conditions (AfH°gas)
Enthalpy of Fusion at
- 17.24 (for methyl 4-
Standard Conditions kJ/mol [1]
hydroxyhexanoate)
(AfusH®)
Enthalpy of
Vaporization at 56.62 (for methyl 4-
N kJ/mol [1]
Standard Conditions hydroxyhexanoate)
(AvapH®)
Log10 of Water -0.99 (for methyl 4- 1
Solubility (log10WS) hydroxyhexanoate)
Octanol/Water
N o 0.710 (for methyl 4-
Partition Coefficient [1]
hydroxyhexanoate)
(logPoct/wat)
McGowan's
o 122.800 (for methy! 4-
Characteristic Volume ml/mol [1]
hydroxyhexanoate)
(McVol)
- 3287.81 (for methyl 4-
Critical Pressure (Pc) kPa [1]
hydroxyhexanoate)
Normal Boiling Point 527.59 (for methyl 4- ]
Temperature (Tboil) hydroxyhexanoate)
Critical Temperature 700.51 (for methyl 4- 1]
(Te) hydroxyhexanoate)
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Experimental Protocols
Synthesis of Methyl 4-hydroxydecanoate

A general approach for the synthesis of y-hydroxy fatty acid methyl esters involves the
reduction of the corresponding y-keto ester.

Methodology: Reduction of a y-keto ester

» Dissolution: The starting material, methyl 4-oxodecanoate, is dissolved in a suitable solvent
such as methanol.

¢ Reduction: The solution is cooled in an ice bath, and a reducing agent, for example, sodium
borohydride (NaBHa4), is added portion-wise while stirring. The use of NaBHa allows for the
specific reduction of the ketone group without affecting the ester functionality.

e Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) to ensure the complete consumption of the starting material.

o Work-up: Once the reaction is complete, the excess reducing agent is quenched, typically by
the careful addition of an acid. The product is then extracted with an organic solvent.

 Purification: The extracted product is purified using column chromatography to yield pure
Methyl 4-hydroxydecanoate.
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General Synthesis of Methyl 4-hydroxydecanoate

Start: Methyl 4-oxodecanoate

:

Dissolve in Methanol

:

Reduce with NaBH4 in an ice bath

:

Monitor reaction by TLC

:

Quench and extract with organic solvent

:

Purify by column chromatography

End: Methyl 4-hydroxydecanoate
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GC-MS Analysis Workflow for FAMEs

Sample Preparation (dissolve in solvent)

:

Injection into GC

:

Separation in GC column

:

Detection and Fragmentation in MS

Data Analysis (Mass Spectrum)
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Simplified PHA Biosynthesis Pathway

Carbon Sources (e.g., sugars, fatty acids)

'

Acetyl-CoA

Multiple enzymatic steps

(R)-3-Hydroxyacyl-CoA

PHA Synthase (PhaC)

Polymerization

Polyhydroxyalkanoate (PHA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of Methyl 4-
hydroxydecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15278702#physical-and-chemical-properties-of-
methyl-4-hydroxydecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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